Tert-butyl 3-acetyl-4-oxopiperidine-1-carboxylate

• IUPAC Name: tert-butyl 3-acetyl-4-oxopiperidine-1-carboxylate
• InChI: InChI=1S/C12H19NO4/c1-8(14)9-7-13(6-5-10(9)15)11(16)17-12(2,3)4/h9H,5-7H2,1-4H3
• InChI Key: FTGIVLQZVUPSAJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1CN(CCC1=O)C(=O)OC(C)(C)C
• Molecular Formula: C12H19NO4
• DSSTOX Substance ID: DTXSID90693849
• Molecular Weight: 241.28 g/mol
• CAS RN: 157327-43-0

Description

Tert-butyl 3-acetyl-4-oxopiperidine-1-carboxylate is a chemical compound with the CAS Number: 157327-43-0. It has a molecular weight of 241.29.

Molecular Structure Analysis

The IUPAC name for this compound is tert-butyl 3-acetyl-4-oxo-1-piperidinecarboxylate. The InChI code for this compound is 1S/C12H19NO4/c1-8(14)9-7-13(6-5-10(9)15)11(16)17-12(2,3)4/h9H,5-7H2,1-4H3.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 241.29. It is recommended to be stored at refrigerated temperatures.

Scientific Research Applications

Synthesis of Piperidine Derivatives

Tert-butyl 3-acetyl-4-oxopiperidine-1-carboxylate is prominently used in the synthesis of various piperidine derivatives. For example, its reaction with L-selectride in tetrahydrofuran yields tert-butyl (3R,4S)-3-allyl-4-hydroxypiperidine-1-carboxylates in quantitative yield. These derivatives can be further modified to produce trans (3R,4R) isomers through the Mitsunobu reaction followed by alkaline hydrolysis (Boev et al., 2015).

Key Intermediate in Medicinal Chemistry

It serves as an important intermediate in the synthesis of novel medicinal compounds. For instance, tert-butyl 4-methyl-3-oxopiperidine-1-carboxylate, a closely related compound, is utilized in the production of the protein tyrosine kinase Jak3 inhibitor—CP-690550. The synthesis process of this compound involves several steps, including substitution, reduction, oxidation, and acylation reactions (Chen Xin-zhi, 2011).

Synthesis of Diverse Piperidine Derivatives

It is also used in the preparation of tert-butyl 3-alkenyl-4-oxopiperidine-1-carboxylates, which are promising synthons for creating a variety of piperidine derivatives. These derivatives are obtained by reacting tert-butyl 4-oxopiperidine-1-carboxylate dimethylhydrazone with various reagents (Moskalenko & Boev, 2014).

Formation of Fused Bicyclic Systems

Another application is in the formation of N-Boc piperidine derivatives fused with oxygen heterocycles. These derivatives are obtained through a series of reactions involving tert-butyl 4-oxopiperidine-1-carboxylate dimethylhydrazone, leading to stereochemically homogeneous fused bicyclic systems (Moskalenko & Boev, 2014).

Synthesis routes and methods

Procedure details

To a solution of tert-butyl 4-oxopiperidine-1-carboxylate (6.00 g) in THF was added LDA (16 mL, 1 M) dropwise at −78° C. The mixture was stirred at −78° C. for 2 h. To this, a solution of N-acetylimidazole (3.50 g) in THF was added, and the reaction mixture was stirred at −78° C. for another 7 h, then quenched with 10 mL of ice-water and extracted with CH2Cl2 (50 mL×3). The combined organic phases were dried over anhydrous Na2SO4 and filtered. The filtrate was concentrated in vacuo and the residue was chromatographed with a silica gel column (eluting agent: 3:1 (v/v) PE/EA) to give the title compound as yellow oil (2.98 g, 41.00%), HPLC: 89.00%. The compound was characterized by the following spectroscopic data: MS (ESI, pos. ion) m/z: 242.4 (M+1); 1H NMR (400 MHz, CDCl3) δ: 1.47 (s, 9H), 2.13 (s, 3H), 2.28 (s, 1H), 2.44 (t, J=4.0 Hz, 2H), 3.58 (t, J=8.0 Hz, 2H), 3.97 (s, 2H) ppm.